Cas no 90180-90-8 (1-Hexanol, 3-mercapto-, (S)-)

• Product Name: 1-Hexanol, 3-mercapto-, (S)-
• CAS No: 90180-90-8
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 792293
• PubChem ID: 7162054
• Update Time: 2025-04-19

1-Hexanol, 3-mercapto-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 3-mercapto-, (S)-
• UNII-N74437J364
• N74437J364
• SCHEMBL3207145
• AKOS015842996
• Q27284651
• 90180-90-8
• (s)-3-mercaptohexanol
• 3-Mercaptohexanol, (S)-
• 1-Hexanol, 3-mercapto-, (3S)-
• DTXSID20428141
• (3S)-3-sulfanylhexan-1-ol

• Inchi： 1S/C6H14OS/c1-2-3-6(8)4-5-7/h6-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： TYZFMFVWHZKYSE-LURJTMIESA-N
• SMILES： S[C@H](CCO)CCC

Computed Properties

• Exact Mass: 134.07653624g/mol
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols